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Compound of Interest

tert-Butyl 2-chloro-5-
Compound Name:
methoxybenzoate
CAS No.: 2404733-60-2
Cat. No.: B6293227
. J

Substituted benzoic acid derivatives are fundamental scaffolds in medicinal chemistry and
materials science. The introduction of various functional groups onto the benzene ring allows
for the fine-tuning of a molecule's steric and electronic properties, which in turn can profoundly
influence its biological activity and material characteristics. The chloro and methoxy groups, in
particular, are frequently employed in drug design to modulate factors such as lipophilicity,
metabolic stability, and receptor binding affinity.

The tert-butyl ester functional group is a cornerstone of modern organic synthesis, primarily
utilized as a protecting group for carboxylic acids.[1] Its steric bulk confers exceptional stability
across a wide range of reaction conditions, yet it can be selectively removed under mild acidic
conditions.[1] This unique combination of stability and controlled lability makes the tert-butyl
ester an indispensable tool in the synthesis of complex molecules, including peptides and
pharmaceuticals.[1]

This guide will focus on the synthesis and potential utility of tert-butyl 2-chloro-5-
methoxybenzoate, leveraging the known chemistry of its precursor, 2-chloro-5-
methoxybenzoic acid.

Physicochemical and Structural Characteristics

As tert-butyl 2-chloro-5-methoxybenzoate is not a commercially cataloged compound, its
experimental physicochemical data is not available. However, its properties can be reliably
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predicted based on its molecular structure. For reference, the properties of the known starting

material, 2-chloro-5-methoxybenzoic acid, are also provided.

Table 1: Predicted Physicochemical Properties of tert-Butyl 2-chloro-5-methoxybenzoate

and Known Properties of 2-Chloro-5-methoxybenzoic Acid

tert-Butyl 2-chloro-5-

2-Chloro-5-

Property methoxybenzoate methoxybenzoic Acid
(Predicted) (Known)
CAS Number Not Available 6280-89-3[2]
Molecular Formula C12H15ClOs3 CsH7CIO3[2]
Molecular Weight 242.70 g/mol 186.59 g/mol
tert-butyl 2-chloro-5- 2-chloro-5-methoxybenzoic
IUPAC Name
methoxybenzoate acid
COC1=CC(Cl)=C(C=C1)C(=0) COC1=CC(Cl)=C(C=C1)C(=0)
SMILES
oc(Cc)(c)c O
Predicted: Colorless to light Light yellow to orange
Appearance . .
yellow solid or oil powder/crystal
Melting Point Not Available 172.0t0 176.0 °C

Synthesis of tert-Butyl 2-chloro-5-methoxybenzoate

The primary route to obtaining tert-butyl 2-chloro-5-methoxybenzoate is through the

esterification of 2-chloro-5-methoxybenzoic acid. Several reliable methods exist for the tert-

butylation of carboxylic acids. Two common and effective protocols are detailed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Introduction: The Significance of Substituted
Benzoates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b6293227#tert-butyl-2-chloro-5-methoxybenzoate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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